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Compound of Interest

Compound Name: 2-Methyl-3-hydroxy-6-iodopyridine

CAS No.: 848952-39-6

Cat. No.: B1589881

Get Quote

Technical Support Center: 2-Methyl-3-hydroxy-6-
iodopyridine
Welcome to the technical support guide for 2-Methyl-3-hydroxy-6-iodopyridine. This

resource is designed for researchers, scientists, and drug development professionals to

address common challenges encountered during its experimental use, with a primary focus on

overcoming its poor solubility.

Frequently Asked Questions (FAQs)
Q1: What is 2-Methyl-3-hydroxy-6-iodopyridine and what are its
core properties?
2-Methyl-3-hydroxy-6-iodopyridine is a substituted pyridine derivative.[1][2] Its chemical

structure is notable for a pyridine ring functionalized with a methyl group, a hydroxyl group, and

an iodine atom. This unique combination of functional groups makes it a valuable intermediate

in medicinal chemistry and pharmaceutical development.[3]

A summary of its key chemical and physical properties is provided below.
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Property Value Source

Molecular Formula C₆H₆INO PubChem[1]

Molecular Weight 235.02 g/mol PubChem[1]

Appearance Yellow to light brown solid
Chem-Impex[3],

ChemicalBook[4][5]

Storage
Store at 0-8 °C, sealed in dry,

dark place

Chem-Impex[3],

ChemicalBook[4]

Q2: Why is 2-Methyl-3-hydroxy-6-iodopyridine poorly soluble in
aqueous solutions?
The poor aqueous solubility is a direct consequence of its molecular structure. The molecule

has both polar (hydroxyl group, pyridine nitrogen) and nonpolar (methyl group, iodinated

aromatic ring) characteristics. The planar pyridine ring structure and the heavy iodine atom can

lead to strong intermolecular interactions and high crystal lattice energy in the solid state,

making it difficult for water molecules to solvate and dissolve the compound. While the hydroxyl

group can participate in hydrogen bonding, the overall lipophilicity of the molecule dominates,

leading to low solubility in water. This is a common challenge for many drug candidates, with

over 70% of new chemical entities exhibiting poor aqueous solubility.[6]

Q3: What are the primary safety hazards associated with this
compound?
According to the Globally Harmonized System (GHS) of Classification and Labelling of

Chemicals, 2-Methyl-3-hydroxy-6-iodopyridine is associated with several hazards.[1] Users

should always consult the material safety data sheet (MSDS) provided by their supplier and

handle the compound in a well-ventilated fume hood with appropriate personal protective

equipment (PPE), including gloves and safety glasses.

Acute toxicity, oral (Harmful if swallowed)

Skin corrosion/irritation

Serious eye damage/eye irritation
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Specific target organ toxicity, single exposure (May cause respiratory irritation)

Troubleshooting Guide: Solubility Issues
This section provides in-depth, practical solutions to specific problems you may encounter

when trying to dissolve 2-Methyl-3-hydroxy-6-iodopyridine for your experiments.

Q1: My compound won't dissolve in my aqueous buffer (e.g., PBS,
TRIS). What is the standard first step?
Causality: Direct dissolution of highly lipophilic compounds like this one in aqueous media is

often unsuccessful because the energy required to break the compound's crystal lattice is

greater than the energy released by its hydration. The standard and most effective approach is

to first create a high-concentration stock solution in a suitable organic solvent.

Recommended Protocol: Preparing an Organic Stock Solution

The most common choice for a stock solution is Dimethyl sulfoxide (DMSO), a powerful polar

aprotic solvent capable of dissolving a wide array of both polar and nonpolar compounds.[7][8]

Step-by-Step Methodology:

Weighing: Accurately weigh the desired amount of 2-Methyl-3-hydroxy-6-iodopyridine in a

suitable vial.

Solvent Addition: Add the calculated volume of high-purity, anhydrous DMSO to achieve a

high-concentration stock (e.g., 10-50 mM).

Solubilization: Vortex the solution vigorously. If necessary, gentle warming in a water bath

(37°C) or brief sonication can be used to facilitate dissolution.

Visual Inspection: Ensure the solution is clear and free of any visible particulates before

storing.

Storage: Store the DMSO stock solution at -20°C or -80°C in small aliquots to avoid repeated

freeze-thaw cycles.

Troubleshooting & Optimization

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 3 / 11 Tech Support

https://www.benchchem.com/product/b1589881/docs?utm_src=pdf-body#addressing-poor-solubility-of-2-methyl-3-hydroxy-6-iodopyridine-in-experiments
https://en.wikipedia.org/wiki/Dimethyl_sulfoxide
https://www.researchgate.net/file.PostFileLoader.html?id=55d7c60a61432517e68b4575&assetKey=AS%3A273836749066240%401442299179275
https://www.benchchem.com/product/b1589881/docs?utm_src=pdf-body#addressing-poor-solubility-of-2-methyl-3-hydroxy-6-iodopyridine-in-experiments
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1589881?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Stock Solution Preparation Workflow

Weigh Compound

Add Anhydrous DMSO
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Visually Inspect for Clarity
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Clear Solution

Apply More Energy (Heat/Sonication)

Particulates Remain

Click to download full resolution via product page

Caption: Workflow for preparing a DMSO stock solution.

Q2: I made a DMSO stock, but the compound precipitated when I
diluted it into my aqueous experimental medium. How can I fix this?
Causality: This phenomenon, known as "crashing out," occurs when the highly soluble

compound in the organic stock is rapidly introduced into an aqueous "anti-solvent" where it has

poor solubility. The abrupt change in solvent polarity causes the compound to precipitate. The

key is to control the final concentration of the organic solvent and the rate of mixing.

Recommended Protocol: Preventing Precipitation During Dilution
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Step-by-Step Methodology:

Minimize Final DMSO Concentration: Aim for the lowest possible final concentration of

DMSO in your assay (typically <0.5%, and almost always <1%) as high concentrations can

be toxic to cells.

Intermediate Dilution: If a large dilution factor is needed, perform an intermediate dilution

step in your aqueous buffer or media.

Rapid Mixing: When adding the DMSO stock to the aqueous medium, do so while vortexing

or rapidly stirring the aqueous solution. This ensures the compound is dispersed and diluted

quickly, minimizing the formation of localized high concentrations that can initiate

precipitation.

Consider Co-solvents or Surfactants: For particularly stubborn compounds, including a small

amount of a biocompatible surfactant (e.g., Tween® 80, Pluronic® F-68) or a co-solvent in

the final aqueous medium can help maintain solubility.[9][10]

Dilution Strategies to Prevent Precipitation

Incorrect Method

Correct Method

High Conc. Stock 10-50 mM in 100% DMSO Aqueous Buffer e.g., PBS

Slowly add large volume
of stock

Aqueous Buffer (Vortexing) e.g., PBSQuickly add small volume
of stock to vortexing buffer

{Precipitate Forms|
'Crashing Out'}

{Clear Solution|
Final DMSO < 0.5%}

Click to download full resolution via product page

Caption: Comparison of dilution methods.
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Q3: Can I improve the solubility of 2-Methyl-3-hydroxy-6-
iodopyridine by adjusting the pH?
Causality: Yes, pH adjustment can be a powerful tool for ionizable compounds.[9][11] 2-
Methyl-3-hydroxy-6-iodopyridine has a phenolic hydroxyl (-OH) group, which is weakly

acidic. At a pH significantly above its pKa, this group will deprotonate to form a more soluble

phenolate anion (-O⁻). Conversely, the pyridine nitrogen is weakly basic and will be protonated

at a low pH. The overall solubility will be lowest near its isoelectric point and increase at both

acidic and basic pH values.

Recommended Protocol: pH-Dependent Solubility Testing

Step-by-Step Methodology:

Prepare Buffers: Make a series of buffers with a range of pH values (e.g., pH 5.0, 7.4, 9.0).

Add Compound: Add an excess amount of the solid compound to a small volume of each

buffer.

Equilibrate: Agitate the samples at a constant temperature (e.g., 25°C or 37°C) for several

hours (e.g., 24h) to ensure equilibrium is reached. This is a key step in the "shake-flask"

method.[11]

Separate: Centrifuge the samples at high speed to pellet the undissolved solid.

Quantify: Carefully remove the supernatant and measure the concentration of the dissolved

compound using a suitable analytical method, such as HPLC-UV or UV-Vis

spectrophotometry.

Analyze: Plot the measured solubility against the pH to determine the optimal pH range for

your experiment.
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pH-Dependent Ionization
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Caption: Effect of pH on compound ionization and solubility.

Q4: What advanced formulation strategies can be used for in vivo
studies or challenging applications?
Causality: For applications requiring higher concentrations in aqueous media, such as in vivo

dosing, simple DMSO/buffer systems may be insufficient. Advanced formulation strategies are

designed to enhance apparent solubility and improve bioavailability.[10][12]

Overview of Advanced Strategies:
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Strategy
Mechanism of
Action

Pros Cons

Cyclodextrins

The compound

(guest) is

encapsulated within

the hydrophobic core

of the cyclodextrin

(host), whose

hydrophilic exterior

enhances aqueous

solubility.[9]

Significant solubility

enhancement; can

improve stability.

Can be expensive;

potential for

nephrotoxicity with

some cyclodextrins.

Lipid-Based

Formulations

The lipophilic

compound is

dissolved in a lipid

carrier, forming

emulsions,

microemulsions, or

self-emulsifying drug

delivery systems

(SEDDS).[6][13]

Can greatly improve

oral bioavailability;

protects the drug from

degradation.

Complex formulation

development;

potential for GI side

effects.

Nanosuspensions

The particle size of

the drug is reduced to

the nanometer range,

which increases the

surface area and

dissolution velocity

according to the

Noyes-Whitney

equation.[12][13]

Increases dissolution

rate; applicable to

many compounds.

Requires specialized

equipment (e.g., high-

pressure

homogenizers);

potential for particle

aggregation.

Recommendation: The selection and development of these advanced formulations require

specialized expertise. We strongly recommend consulting with a pharmaceutical formulation

scientist or a contract research organization (CRO) with experience in enabling technologies for

poorly soluble compounds.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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